![molecular formula C13H16O4 B8633177 Methyl 4-[(2-methyl-1,3-dioxolan-2-yl)methyl]benzoate CAS No. 77955-21-6](/img/structure/B8633177.png)
Methyl 4-[(2-methyl-1,3-dioxolan-2-yl)methyl]benzoate
Cat. No. B8633177
M. Wt: 236.26 g/mol
InChI Key: ZHCLITPWGGECDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04396627
Procedure details
A mixture of 1-(4-carbomethoxyphenyl)propan-2-one (17.3 g), ethan-1,2-diol (5.6 g) and p-toluenesulphonic acid (200 ml) in benzene (150 ml) was refluxed under a Dean and Stark head until the theoretical amount of water had been collected (ca. 4 hours). The solvent was evaporated and the residue was partitioned between sodium bicarbonate solution and ether. The ethereal extract was washed with water, dried, evaporated and distilled to give 15.7 g (74%), bp 136-140/1.5 mm.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[CH:10]=[CH:9][C:8]([CH2:11][C:12](=[O:14])[CH3:13])=[CH:7][CH:6]=1)([O:3][CH3:4])=[O:2].[CH2:15](O)[CH2:16][OH:17].C1(C)C=CC(S(O)(=O)=O)=CC=1.O>C1C=CC=CC=1>[CH2:16]1[O:17][C:12]([CH3:13])([CH2:11][C:8]2[CH:9]=[CH:10][C:5]([C:1]([O:3][CH3:4])=[O:2])=[CH:6][CH:7]=2)[O:14][CH2:15]1
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Inputs
Step One
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Name
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Quantity
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17.3 g
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Type
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reactant
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Smiles
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C(=O)(OC)C1=CC=C(C=C1)CC(C)=O
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Name
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Quantity
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5.6 g
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Type
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reactant
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Smiles
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C(CO)O
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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had been collected (ca. 4 hours)
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Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was partitioned between sodium bicarbonate solution and ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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The ethereal extract
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WASH
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Type
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WASH
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Details
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was washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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CUSTOM
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Type
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CUSTOM
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Details
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to give 15.7 g (74%), bp 136-140/1.5 mm
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Outcomes
Product
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Name
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Type
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Smiles
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C1COC(CC2=CC=C(C=C2)C(=O)OC)(C)O1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
